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Abstract
Sarmentosin, a nitrile glycoside, has recently emerged as a molecule of significant interest,

primarily due to the discovery of its potent monoamine oxidase (MAO) inhibitory activity. While

the molecule itself has been known to science for decades, its potential therapeutic

applications in neurology and mental health have only recently been uncovered. This technical

guide provides a comprehensive overview of the discovery timeline of sarmentosin, its diverse

natural sources with quantitative data, detailed experimental protocols for its extraction,

isolation, and analysis, and a review of its newly identified bioactivity. This document is

intended to serve as a foundational resource for researchers and professionals in drug

development and natural product chemistry.

Discovery of Sarmentosin: A Two-Fold History
The story of sarmentosin's discovery is twofold: the initial isolation and structural elucidation of

the molecule, and the more recent discovery of its significant bioactivity as a monoamine

oxidase (MAO) inhibitor.
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Initial Isolation and Characterization
The nitrile glycoside sarmentosin was first isolated from the plant Sedum sarmentosum

Bunge. A 2012 Chinese patent application references a 1979 publication by Sheng et al. as the

first to report obtaining this water-soluble cyanogenic glycoside from the plant and identifying it

as an anti-hepatitis active component.[1] The structure was determined to be (E)-2-

(hydroxymethyl)-4-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybut-2-

enenitrile. The first total synthesis of sarmentosin was reportedly accomplished in 1999.[1]

Unveiling of MAO-Inhibitory Activity
For decades, sarmentosin remained a relatively obscure natural product. Its significant

therapeutic potential was brought to light in 2024 by a team of scientists from New Zealand's

Plant & Food Research and Callaghan Innovation, in partnership with the functional food

company Ārepa.[2][3] Their research, published in the Journal of Agricultural and Food

Chemistry, identified sarmentosin as the primary bioactive compound in New Zealand

blackcurrants (Ribes nigrum) responsible for inhibiting monoamine oxidase-B (MAO-B).[4][5]

This discovery was the culmination of previous studies indicating that blackcurrant consumption

inhibited MAO-B, but that this effect was not attributable to the well-known anthocyanins.[4]

The New Zealand research team conducted bioactivity-directed fractionation of blackcurrant

juice to isolate the compound responsible for this effect, leading to the identification of

sarmentosin.[4] This groundbreaking work has opened a new avenue of research into

sarmentosin's potential as a natural therapeutic for neurological and mood-related disorders.

[3]

Natural Sources of Sarmentosin
Sarmentosin is found in a variety of plant species across different families. While its recent

discovery as an MAO inhibitor has been linked to blackcurrants, its presence is well-

documented in other plants, some of which may contain higher concentrations.
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Plant Species Family Plant Part
Sarmentosin
Content

Reference(s)

Sedum

sarmentosum

Bunge

Crassulaceae Whole Plant

6.53 ± 0.17 mg/g

(in optimized

water extract)

[6]

Bryophyllum

pinnatum (Lam.)

Pers.

Crassulaceae Leaves
2.07% (of hydro-

ethanolic extract)
[7]

Ribes nigrum L.

(Blackcurrant)
Grossulariaceae Fruit

Not explicitly

quantified in

mg/g; effective

human oral

doses are 42 mg

and 84 mg.

[5]

Rhodiola species Crassulaceae Not specified

Presence

confirmed, but

quantitative data

is not readily

available.

[7][8]

Kalanchoe

laciniata
Crassulaceae Not specified

Presence

confirmed, but

quantitative data

is not readily

available.

[7]

Experimental Protocols
This section details the methodologies for the extraction, isolation, and analysis of

sarmentosin, as well as the assays used to determine its biological activity.

Extraction and Isolation of Sarmentosin
A method for large-scale extraction and purification has been outlined in a Chinese patent,

yielding a final product with a purity of ≥98%.[9]
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Step 1: Supercritical CO₂ Degreasing: Dry, crushed S. sarmentosum (1 kg) is placed in a

supercritical extraction vessel. Degreasing is performed for 1 hour at 45°C and 20 MPa.

Step 2: Alcoholic Extraction: The degreased plant material is extracted with a 35% methanol

solution via constant temperature dipping.

Step 3: Ultrafiltration: The resulting extract is subjected to ultrafiltration using a tubular

composite membrane with a molecular weight cut-off of 4000 Da.

Step 4: Macroporous Resin Chromatography: The permeate from ultrafiltration is loaded onto

a macroporous resin column. The column is then eluted with a 35% ethanol solution at a flow

rate of 2 bed volumes per hour.

Step 5: Concentration: The collected eluent is concentrated under reduced pressure and

dried to yield a crude sarmentosin extract.

Step 6: Preparative HPLC: The crude extract is dissolved in the mobile phase (40%

methanol), filtered (0.22 µm), and purified using a preparative liquid chromatograph with a

C18 column (30mm x 250mm). The corresponding effluent containing sarmentosin is

collected, concentrated, and dried.

This protocol, adapted from Fernandes et al. (2021), is suitable for laboratory-scale isolation for

structural confirmation and analysis.[7]

Step 1: Hydro-ethanolic Extraction: Dried and powdered leaves of B. pinnatum are extracted

with an ethanol/water mixture.

Step 2: Centrifugal Partition Chromatography (CPC): The crude extract is subjected to CPC

in elution-extrusion mode to achieve initial fractionation and purification of the target

metabolite.

Step 3: Medium-Pressure Liquid Chromatography (MPLC): Further purification of the

sarmentosin-containing fractions is performed using MPLC to yield the pure compound.

Step 4: Structural Confirmation: The structure of the isolated sarmentosin is confirmed

using High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR)

spectroscopy.
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Quantification of Sarmentosin by HPLC
An HPLC method for the quantification of sarmentosin in S. sarmentosum extracts has been

developed and validated.[6]

Instrumentation: High-Performance Liquid Chromatography system with a suitable detector

(e.g., DAD or UV).

Column: C18 analytical column.

Mobile Phase: A gradient system of phosphate buffer and acetonitrile.

Detection: UV detection at a specified wavelength.

Quantification: Based on a calibration curve generated using a purified sarmentosin
standard. The method demonstrated good linearity (R² > 0.999), precision (RSD < 1.5%),

and accuracy (99-103%). The limit of detection (LOD) and limit of quantification (LOQ) were

reported as 0.27 µg/mL and 0.81 µg/mL, respectively.

In Vitro MAO-B Inhibition Assay (Platelet Analysis)
This protocol is based on the method used in the Lomiwes et al. (2024) study to measure

MAO-B activity in human platelets.[5]

Assay Kit: Amplex® Red Monoamine Oxidase Assay Kit (Invitrogen, A12214).

Principle: The assay measures hydrogen peroxide (H₂O₂), a product of the MAO-catalyzed

oxidation of an amine substrate. In the presence of horseradish peroxidase (HRP), the

Amplex Red reagent (10-acetyl-3,7-dihydroxyphenoxazine) reacts with H₂O₂ to produce the

highly fluorescent compound resorufin. The increase in fluorescence is proportional to MAO

activity.

Procedure:

Platelet Isolation: Platelets are isolated from whole blood samples (collected in EDTA

tubes) by centrifugation.

Reaction Mixture: Isolated platelet samples are added to the wells of a microplate.
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Initiation: A working solution containing the Amplex Red reagent, HRP, and a suitable

MAO-B substrate (e.g., benzylamine) in a reaction buffer is added to each well to start the

reaction.

Incubation: The plate is incubated at room temperature, protected from light.

Measurement: Fluorescence is measured using a microplate reader at excitation and

emission wavelengths of approximately 571 nm and 585 nm, respectively. Since the assay

is continuous, readings can be taken at multiple time points.

Inhibition Calculation: The rate of fluorescence increase in the presence of an inhibitor

(e.g., sarmentosin-containing extract) is compared to the rate of a control reaction without

the inhibitor to determine the percentage of inhibition.

In Vitro MAO-A/B Inhibition Screening Assay (S9
Fraction)
For initial screening of blackcurrant fractions, an LC-MS-based assay with liver S9 fractions

was employed.[4][10]

Enzyme Source: Human or rat liver S9 fraction, which contains both MAO-A and MAO-B.

Substrate: Kynuramine, a non-selective substrate for both MAO-A and MAO-B.

Principle: MAO enzymes convert kynuramine to an aldehyde intermediate, which then

spontaneously undergoes intramolecular condensation to form 4-hydroxyquinoline (4-HQ).

The formation of 4-HQ is used as a marker of total MAO activity.

Procedure:

Incubation: The S9 fraction is incubated with kynuramine and the test compound (or

vehicle control) in a suitable buffer at 37°C.

Reaction Termination: The reaction is stopped by adding a cold organic solvent (e.g.,

acetonitrile).
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Analysis by LC-MS/MS: The amount of 4-HQ produced is quantified using a highly

sensitive and specific liquid chromatography-tandem mass spectrometry (LC-MS/MS)

method.

Inhibition Calculation: The amount of 4-HQ produced in the presence of the test compound

is compared to the control to determine the IC₅₀ value (the concentration of inhibitor

required to reduce MAO activity by 50%).

Human Clinical Trial Protocol for MAO-B Inhibition
The in-vivo efficacy of sarmentosin was confirmed in a randomized, placebo-controlled,

crossover study.[5]

Study Design: Participants completed three treatment conditions: placebo, 42 mg

sarmentosin, and 84 mg sarmentosin, with a washout period of at least 48 hours between

each trial day.

Participants: Healthy adult volunteers.

Intervention: Participants consumed a beverage containing either the placebo or one of the

two doses of purified sarmentosin.

Blood Sampling: Venous blood samples were collected at baseline (0 hours), and at 2 hours

and 4 hours post-consumption.

Primary Outcome Measure: Platelet MAO-B activity was measured from the collected blood

samples using the Amplex Red assay as described in section 3.3.

Results: Consumption of both 42 mg and 84 mg of sarmentosin significantly inhibited

platelet MAO-B activity compared to placebo.

Visualizations: Workflows and Pathways
Bioactivity-Directed Fractionation Workflow
The following diagram illustrates the logical workflow used to identify sarmentosin as the

MAO-inhibiting compound in blackcurrants.
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Caption: Workflow for the bioactivity-guided isolation of sarmentosin.

Sarmentosin's Mechanism of Action: MAO-B Inhibition
This diagram illustrates the signaling pathway affected by sarmentosin's inhibition of MAO-B,

leading to increased levels of key neurotransmitters.
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Caption: Simplified pathway of MAO-B inhibition by sarmentosin.

Conclusion
The recent identification of sarmentosin as a potent, naturally occurring MAO-B inhibitor from

blackcurrants marks a significant advancement in the field of natural product research and

neuropharmacology. This guide consolidates the current knowledge on its discovery, presence

in various plant sources, and the analytical and biological methods used for its study. The

detailed protocols and quantitative data presented herein provide a valuable resource for

scientists aiming to further investigate sarmentosin's therapeutic potential, optimize its

extraction from natural sources, or develop novel functional foods and pharmaceuticals.

Further research is warranted to explore its full range of pharmacological effects, establish its
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presence and concentration in a wider array of botanicals, and elucidate the precise

mechanisms of its interaction with monoamine oxidase enzymes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/product/b1232000?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232000?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

